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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

Application Notes: Strontium Peroxide in Military
Pyrotechnics
Introduction

Strontium peroxide (SrO₂) is an inorganic compound utilized in military pyrotechnic

compositions primarily as a high-temperature oxidizer and a red color-imparting agent.[1][2] Its

dual functionality makes it a valuable component in various applications, including tracer

ammunition, signal flares, and igniter mixtures.[3][4] When heated, strontium peroxide
decomposes to strontium oxide (SrO) and oxygen, providing the necessary oxidant for the

combustion of a fuel, typically a metal powder like magnesium.[2][5] The strontium atoms,

when excited in the high-temperature flame, emit light in the deep red portion of the spectrum,

which is critical for signaling and tracking applications.[5][6]

Physicochemical Properties of Strontium Peroxide
A summary of the key physical and chemical properties of strontium peroxide is presented

below. These properties are critical for formulation design, safety, and performance prediction.
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Property Value Source(s)

Chemical Formula SrO₂ [2]

Molar Mass 119.619 g/mol [2]

Appearance White, odorless powder [2][3]

Density 4.56 g/cm³ (anhydrous) [2]

Decomposition Point 215 °C (419 °F; 488 K) [2][3]

Theoretical Active Oxygen 13.38% [7]

Solubility
Slightly soluble in water;

Insoluble in acetone
[2][8]

Hazards

Strong Oxidizer; May explode

from friction, heat, or

contamination

[9][10]

Applications and Formulations
Strontium peroxide is a key ingredient in pyrotechnic formulations that require a distinct red

color, particularly for military use.

Tracer Ammunition: In tracer rounds, SrO₂ provides both the oxygen to sustain the

combustion of the metallic fuel (e.g., magnesium) and the strontium atoms that produce a

bright red light, allowing the shooter to visually track the projectile's trajectory.[1][5]

Igniter Mixtures: It is used in igniter compositions designed to initiate the main pyrotechnic

charge.[11] These mixtures are formulated to be sensitive enough to be ignited by the

propellant charge while providing sufficient heat and flame to reliably ignite the main tracer or

flare composition.[12]

Red Signal Flares: While strontium nitrate is also common, strontium peroxide is used in

flare compositions to produce a vivid red color for signaling purposes.[3][4]

The following table summarizes several military pyrotechnic formulations containing strontium
peroxide.
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Composit
ion ID /
Applicati
on

Strontium
Peroxide
(wt. %)

Strontium
Nitrate
(wt. %)

Magnesiu
m
Powder
(wt. %)

Binder /
Fuel (wt.
%)

Other (wt.
%)

Source(s)

Delay Non-

Tracing

Igniter

90% - 5%

5%

(Calcium

Resinate)

- [11]

I-136

Igniter
90% - -

10%

(Calcium

Resinate)

- [12]

Polyuretha

ne Igniter

(Ideal)

88% - -

12%

(Polyuretha

ne Resin)

- [12]

Red Tracer

#12 (M62)
19.8% 41.9% 23.1%

12.9%

(PVC),

2.3%

(Calcium

Resinate)

- [13]

Red Tracer

#15 (M242)
22.1% 34.5% 19.8%

12.6%

(PVC),

4.3%

(Calcium

Resinate)

6.7%

(Oxamide)
[14]

Dim Tracer

(R 440)
Present - Present

Present*

(Calcium

Resinate)

Barium

Peroxide,

Magnesiu

m

Carbonate

[5]

*Note: Specific percentages for the R 440 composition are not provided in the search results.

Experimental Protocols
Protocol 1: General Preparation of a Strontium Peroxide-Based Pyrotechnic Composition
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This protocol provides a generalized method for the preparation of a pyrotechnic composition,

such as an igniter or tracer mix. Warning: Preparation of pyrotechnic compositions is

hazardous and should only be performed by trained professionals in a controlled environment

with appropriate safety measures, including electrostatic discharge protection.

Materials:

Strontium Peroxide (SrO₂)

Fuel (e.g., Magnesium powder, atomized)

Binder (e.g., Calcium Resinate, Polyurethane, PVC)

Solvent (if required, e.g., Acetone for polyurethane, historically carbon tetrachloride for

calcium resinate)[11][12]

Anti-static weighing boats and tools

Sieves (e.g., 40-mesh)

Remote or robotic mixer/blender

Drying oven with temperature control

Press for consolidation

Methodology:

Drying: Individually dry all powdered components in an oven at a suitable temperature (e.g.,

50-60 °C) overnight to remove moisture, which can affect stability and performance.

Weighing: Carefully weigh each component according to the formulation percentages in a

static-controlled environment.

Mixing:

Wet Method (for solvent-based binders): i. In a non-sparking mixing vessel, dissolve the

binder (e.g., calcium resinate) in the appropriate solvent.[12] ii. Gradually add the oxidizers
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(strontium peroxide, strontium nitrate) to the binder solution while mixing slowly. iii.

Carefully add the metallic fuel (e.g., magnesium powder) to the wet slurry. Mix until a

homogenous paste is formed.

Dry Method: i. Place all dry components into a remote-operated blender (e.g., Turbula

mixer). ii. Mix the powders for a specified duration (e.g., 20-30 minutes) until the mixture is

homogenous. This method is often used for compositions that are pressed dry.

Granulation:

For wet-mixed compositions, spread the resulting paste in a thin layer in shallow pans and

allow the solvent to evaporate in a well-ventilated area.

Once dry, the resulting cake is carefully broken up and passed through a sieve of a

specified mesh size to achieve the desired granule size.[11]

Consolidation: The granulated powder is loaded into the final device (e.g., a tracer cavity or

flare tube) and consolidated to the required density using a hydraulic or pneumatic press.
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Caption: Workflow for the preparation of pyrotechnic compositions.
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Caption: Functional roles of components in a red tracer formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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